Cas no 648433-09-4 ((1S,2R)-2-aminocyclobutane-1-carboxylic acid)

(1S,2R)-2-Aminocyclobutane-1-carboxylic acid is a chiral non-proteinogenic amino acid characterized by its cyclobutane ring structure. This compound serves as a valuable building block in medicinal chemistry and peptide synthesis, offering constrained conformational flexibility due to its rigid four-membered ring. The stereochemistry at the 1S and 2R positions enhances its utility in designing stereoselective inhibitors or bioactive peptides. Its unique structure facilitates the study of ring strain effects on molecular interactions, making it useful for probing enzyme active sites or stabilizing peptide conformations. The compound is typically employed in research applications requiring precise spatial orientation of functional groups.

(1S,2R)-2-aminocyclobutane-1-carboxylic acid structure

648433-09-4 structure

Product Name:(1S,2R)-2-aminocyclobutane-1-carboxylic acid

CAS No:648433-09-4

MF:C₅H₉NO₂

MW:115.130461454391

MDL:MFCD19204823

CID:414624

PubChem ID:11297952

Update Time:2025-05-23

(1S,2R)-2-aminocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- Cyclobutanecarboxylic acid, 2-amino-, (1S,2R)-
- (1S,2R)-2-Aminocyclobutane-1-carboxylic acid
- (1S,2R)-2-Aminocyclobutane-1-carboxylicacid
- AKOS006338967
- 648433-09-4
- SCHEMBL17234169
- P12530
- DTXSID10461507
- rac-(1R,2S)-2-aminocyclobutane-1-carboxylic acid
- CS-0055631
- EN300-266540
- (1S,2R)-2-aminocyclobutane-1-carboxylic acid
- MDL： MFCD19204823
- Inchi： 1S/C5H9NO2/c6-4-2-1-3(4)5(7)8/h3-4H,1-2,6H2,(H,7,8)/t3-,4+/m0/s1
- InChI Key： NSQMWZLLTGEDQU-IUYQGCFVSA-N
- SMILES： OC([C@H]1CC[C@H]1N)=O

Computed Properties

Exact Mass: 115.063328530g/mol
Monoisotopic Mass: 115.063328530g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 113
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -2.4
Topological Polar Surface Area: 63.3Å²

(1S,2R)-2-aminocyclobutane-1-carboxylic acid Pricemore >>

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